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Introduction
Aminohydroxybenzenesulfonic acids are a class of organic compounds that feature amino,

hydroxyl, and sulfonic acid functional groups attached to a benzene ring. The positional

isomerism of these functional groups gives rise to a variety of distinct chemical entities, each

with its unique set of physicochemical properties and potential biological activities. This

technical guide provides a comprehensive overview of the known isomers of

aminohydroxybenzenesulfonic acid, their synthesis, properties, and emerging roles in

medicinal chemistry, particularly as carbonic anhydrase inhibitors.

Isomers of Aminohydroxybenzenesulfonic Acid
There are numerous possible isomers of aminohydroxybenzenesulfonic acid. The positions of

the three substituents on the benzene ring determine the specific isomer. The following table

summarizes the structures and key identifiers for several known isomers.
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IUPAC Name Other Names CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

3-Amino-4-

hydroxybenzene

sulfonic acid

2-Aminophenol-

4-sulfonic acid,

4-

Hydroxymetanilic

acid

98-37-3 C₆H₇NO₄S 189.19

2-Amino-4-

hydroxybenzene

sulfonic acid

5857-93-2 C₆H₇NO₄S 189.19

4-Amino-2-

hydroxybenzene

sulfonic acid

5336-26-5 C₆H₇NO₄S 189.19

2-Amino-5-

hydroxybenzene

sulfonic acid

2835-05-4 C₆H₇NO₄S 189.19

3-Amino-2-

hydroxy-5-

methylbenzenes

ulfonic acid

Not Available C₇H₉NO₄S 203.22

5-Amino-2-

hydroxybenzene

sulfonic acid

4-Aminophenol-

2-sulfonic acid
2835-04-3 C₆H₇NO₄S 189.19

Physicochemical Properties
The properties of aminohydroxybenzenesulfonic acid isomers are significantly influenced by

the substitution pattern on the benzene ring. A comprehensive compilation of quantitative data

is crucial for applications in drug design and development.
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Isomer Melting Point (°C) Solubility pKa

3-Amino-4-

hydroxybenzenesulfon

ic acid

≥300 (decomposes)[1]
Less than 1 mg/mL at

21.5 °C[2]
Data not available

2-Amino-4-

hydroxybenzenesulfon

ic acid

Data not available Data not available Data not available

4-Amino-2-

hydroxybenzenesulfon

ic acid

Data not available Data not available Data not available

2-Amino-5-

hydroxybenzenesulfon

ic acid

Data not available Data not available Data not available

3-Amino-2-hydroxy-5-

methylbenzenesulfoni

c acid

>300 (decomposes)

Soluble in hot water,

insoluble in organic

solvents

Data not available

5-Amino-2-

hydroxybenzenesulfon

ic acid

Data not available Data not available Data not available

Experimental Protocols
Synthesis of Isomers
1. Synthesis of 3-Amino-4-hydroxybenzenesulfonic acid:

This isomer can be synthesized via the sulfonation of 2-aminophenol.[3]

Reaction: 2-Aminophenol is reacted with sulfuric acid.

Procedure: 100 grams of 2-aminophenol are added to 200 milliliters of 98% sulfuric acid. The

mixture is heated at 50-60°C for approximately 5 hours. The completion of the reaction is

monitored by HPLC to ensure the starting material is consumed (<1%). The resulting

sulfonation reaction liquid is then purified to yield 3-amino-4-hydroxybenzenesulfonic acid.[3]
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The product can be obtained as a near-white crystal with a purity of 98% (by HPLC) and a

yield of 95%.[3]

2. Synthesis of 2-Amino-5-hydroxybenzenesulfonic acid:

A method for synthesizing the methoxy derivative, 2-amino-5-methoxybenzenesulfonic acid,

starts from phenol and proceeds through p-nitrophenol and p-aminophenol intermediates. The

final steps involve the synthesis of 2-amino-5-hydroxybenzenesulfonic acid.

Reaction: p-Aminophenol is reacted with concentrated sulfuric acid and a reagent referred to

as "Aladdin reagent".

Procedure: To the prepared p-aminophenol, 50-80 mL of 90% concentrated sulfuric acid is

slowly added dropwise (20-40 drops per minute) with continuous stirring. After the addition is

complete, 0.1-0.3 g of Aladdin reagent is added. The temperature is adjusted to 35-40°C,

and the pressure is maintained at 1.2-1.5 MPa for 1-1.5 hours. After standing for 15 minutes,

2-amino-5-hydroxybenzenesulfonic acid is obtained.[4]

3. Synthesis of 3-Amino-2-hydroxy-5-methylbenzenesulfonic acid:

This derivative is synthesized from 2-hydroxy-5-methylphenyl methyl ketone oxime.

Reaction: The oxime is reacted with excess sulfuric acid.

Procedure: A mixture of 16.5 g (0.1 mol) of 2-hydroxy-5-methylphenyl methyl ketone oxime in

20 mL of aqueous acetone and 9.8 g (0.1 mol) of 60% sulfuric acid is heated under reflux for

2 hours. After removing the acetone, crystals of 3-amino-2-hydroxy-5-methylbenzenesulfonic

acid separate from the aqueous phase and are collected by filtration.

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)
The separation of isomers of aromatic compounds such as aminohydroxybenzenesulfonic

acids can be challenging due to their similar structures. Mixed-mode chromatography, which

utilizes both reversed-phase and ion-exchange mechanisms, is an effective technique for their

separation.
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Column: A Primesep 100 column, which has both hydrophobic and cation-exchange

properties, can be used.[5]

Mobile Phase: The retention time can be controlled by adjusting the amount of acetonitrile

(ACN), the buffer concentration, and the buffer pH.[5] This method is compatible with UV and

mass spectrometry (MS) detection.[5]

General Principle: The small differences in the hydrophobic and ionic properties of the

isomers are exploited to achieve separation.[5]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of the different

isomers.

3-Amino-4-hydroxybenzenesulfonic acid:

¹H NMR and ¹³C NMR: Spectral data are available in public databases such as SpectraBase.

[2]

FT-IR: The FT-IR spectrum, typically obtained as a KBr pellet, shows characteristic peaks for

the functional groups. Data is available on SpectraBase.[2]

Mass Spectrometry: GC-MS data is available from the NIST Mass Spectrometry Data

Center.[2]

5-Amino-2-hydroxybenzoic acid (a related compound):

FT-IR and FT-Raman: The vibrational spectra have been studied, and assignments for the

fundamental modes of vibration have been made based on the position, shape, and intensity

of the bands.[6]

Biological Activity and Signaling Pathways
Derivatives of aminohydroxybenzenesulfonic acids have shown interesting biological activities,

particularly as inhibitors of carbonic anhydrases (CAs).
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Carbonic Anhydrase Inhibition
Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of

carbon dioxide to bicarbonate and a proton.[7] They are involved in numerous physiological

processes, and their inhibition has therapeutic applications in conditions like glaucoma,

epilepsy, and cancer.[7]

A series of novel derivatives of 3-amino-4-hydroxybenzenesulfonamide have been synthesized

and shown to bind to human carbonic anhydrases. The affinity of these compounds for different

CA isoenzymes was measured, and their activity was evaluated in cancer cell cultures.[8]

Mechanism of Action of Carbonic Anhydrase Inhibitors:

The primary mechanism of action of sulfonamide-based CA inhibitors involves the binding of

the sulfonamide group to the zinc ion in the active site of the enzyme. This binding prevents the

normal catalytic cycle of the enzyme.

Sulfonamide Inhibitor

CA Active Site (Zn²⁺)

Binding

H₂CO₃

CO₂ + H₂O

CA Catalysis

H⁺ + HCO₃⁻

Click to download full resolution via product page

Experimental Workflow for Screening CA Inhibitors:
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The following workflow outlines a general procedure for identifying and characterizing novel

carbonic anhydrase inhibitors.

Compound Synthesis & Characterization
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Conclusion
The isomers of aminohydroxybenzenesulfonic acid represent a versatile class of compounds

with potential applications in dye chemistry and medicinal chemistry. This guide has provided a

foundational overview of their structures, properties, and synthesis. The emerging role of their

derivatives as carbonic anhydrase inhibitors highlights the importance of further research into

their structure-activity relationships and therapeutic potential. Future studies should focus on

the systematic synthesis and characterization of all possible isomers, elucidation of their

detailed biological mechanisms, and optimization of their properties for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Amino-4-hydroxybenzenesulfonic acid technical, = 95 T 98-37-3 [sigmaaldrich.com]

2. 3-Amino-4-hydroxybenzenesulfonic acid | C6H7NO4S | CID 7385 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. CN1850796A - 3-amino-4-hydroxy benzenesulfonic acid, 3-amino-4-hydroxy-5-nitro
benzenesulfonic acid and their salts synthesizing method - Google Patents
[patents.google.com]

4. CN105218406A - A kind of synthetic method of 2-amino-5-methoxy benzenesulfonic acid -
Google Patents [patents.google.com]

5. HPLC Separation of Isomers of Aminobenzoic Acid | SIELC Technologies [sielc.com]

6. jocpr.com [jocpr.com]

7. An overview of carbohydrate-based carbonic anhydrase inhibitors - PMC
[pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of
Aminohydroxybenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1211229?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211229?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/sial/09180
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN105218406A/en
https://patents.google.com/patent/CN105218406A/en
https://sielc.com/Application-HPLC-Separation-of-Isomers-of-Aminobenzoic-Acid
https://www.jocpr.com/articles/molecular-structure-spectroscopic-ftir-ftraman-nmr-studies-and-firstorder-molecular-hyperpolarizabilities-of-5amino2hydr.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7717713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7717713/
https://www.mdpi.com/1422-0067/26/13/6466
https://www.benchchem.com/product/b1211229#isomers-of-aminohydroxybenzenesulfonic-acid-and-their-properties
https://www.benchchem.com/product/b1211229#isomers-of-aminohydroxybenzenesulfonic-acid-and-their-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1211229#isomers-of-aminohydroxybenzenesulfonic-
acid-and-their-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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